Cas no 2096335-83-8 (2-Fluoro-5-(piperidinomethyl)phenylboronic acid, pinacol ester)

• Product Name: 2-Fluoro-5-(piperidinomethyl)phenylboronic acid, pinacol ester
• CAS No: 2096335-83-8
• MF: C₁₈H₂₇BFNO₂
• MW: 319.221888780594
• MDL: MFCD18311863
• CID: 4638036
• PubChem ID: 53216809
• Update Time: 2024-11-06

2-Fluoro-5-(piperidinomethyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(piperidinomethyl)phenylboronic acid, pinacol ester
• 1-(4-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperidine
• 1-[[4-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]piperidine
• BS-34284
• 2-Fluoro-5-(piperidinomethyl)phenylboronic acid pinacol ester
• F74316
• 2096335-83-8
• MFCD18311863
• CS-0176399
• 1-{[4-FLUORO-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL}PIPERIDINE
• 2-Fluoro-5-(piperidinomethyl)phenylboronicacid,pinacolester

• MDL： MFCD18311863
• Inchi： 1S/C18H27BFNO2/c1-17(2)18(3,4)23-19(22-17)15-12-14(8-9-16(15)20)13-21-10-6-5-7-11-21/h8-9,12H,5-7,10-11,13H2,1-4H3
• InChI Key： JDWFQYQIINHLIC-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1B1OC(C)(C)C(C)(C)O1)CN1CCCCC1

Computed Properties

• Exact Mass: 319.2118874g/mol
• Monoisotopic Mass: 319.2118874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7